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Compound of Interest

Compound Name: Chlorodimethylsilane

Cat. No.: B094632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of chlorodimethylsilane, a key reagent in organic and organosilicon chemistry. The

information is presented to support its application in research, development, and drug

discovery.

Core Properties of Chlorodimethylsilane
Chlorodimethylsilane, also known by its synonym dimethylchlorosilane (DMCS), is a highly

reactive, colorless liquid organosilicon compound.[1] Its utility as a versatile intermediate is

well-established in the synthesis of a wide array of organosilicon compounds, including silicone

resins, rubbers, and fluids.[1]

Quantitative Physicochemical Data
The molecular formula and weight are critical parameters for stoichiometric calculations in

chemical synthesis. The data for chlorodimethylsilane is summarized below.
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Property Value Source(s)

Molecular Formula C₂H₇ClSi [1][2][3][4][5]

(CH₃)₂SiHCl [6]

Molecular Weight 94.61 g/mol [2][5]

94.62 g/mol [3][4][6]

94.64 g/mol [1]

Structural and Molecular Relationship
The chemical identity of a compound is fundamentally defined by its name, formula, and

molecular weight. The following diagram illustrates the direct relationship between these core

attributes for chlorodimethylsilane.

Chlorodimethylsilane C2H7ClSihas formula 94.62 g/molhas molecular weight of

Click to download full resolution via product page

Figure 1: Relationship between the chemical name, formula, and molecular weight of
chlorodimethylsilane.

Experimental Protocols
While this guide focuses on the fundamental properties of chlorodimethylsilane, detailed

experimental protocols for its use are application-specific. For instance, its application in the

synthesis of hydrodimethylsilyl ethers typically involves its reaction in the presence of a tertiary

amine like triethylamine.[3] When used for preparing vinyldimethylsilanols, it undergoes

palladium-catalyzed cross-coupling with aryl iodides.[3] Researchers should refer to specific

literature for detailed methodologies relevant to their work.
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This document serves as a foundational reference for professionals engaged in chemical

synthesis and materials science. For further information on handling, safety, and specific

applications, consultation of a comprehensive Safety Data Sheet (SDS) and relevant scientific

literature is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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